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Compound of Interest

Compound Name: Chromium hydroxide sulfate

Cat. No.: B077369

An In-depth Technical Guide to Chromium Hydroxide Sulfate

Introduction

Chromium Hydroxide Sulfate, often referred to as basic chromium sulfate, is an inorganic
compound of significant industrial and research importance. With the general chemical formula
Cr(OH)SO4a4, it is a key substance in the leather tanning industry, where it acts as a tanning
agent to stabilize collagen fibers in animal hides, enhancing their durability, flexibility, and
resistance to microbial degradation.[1][2][3] Beyond its primary role in leather production, it
serves as a precursor for other chromium compounds, a mordant in the dye industry, a
component in the manufacturing of green pigments and inks, and finds applications in ceramics
and as a catalyst.[1][2][4][5][6] This document provides a comprehensive overview of its
chemical properties, structure, synthesis, and characterization for researchers, scientists, and
professionals in drug development and materials science.

Chemical Structure and Formula

Chromium hydroxide sulfate is not a single, stoichiometrically simple compound but rather a
complex material. While often represented by the idealized formula Cr(OH)SO4, commercial
products are typically amorphous mixtures.[5][7] These mixtures consist of complex
polynuclear chromium(lll) entities bridged by hydroxide (OH~) and sulfate (SO42~) ligands.

The general formula for the commercial product can be expressed as Cr(OH)m(SOa4)n-xH20,
where the basicity of the salt is determined by the ratio of hydroxide to chromium.[7][8] Another
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representation for the basic sulfate, particularly in the context of tanning liquors, is
[Cr2(H20)6(OH)4]S04.[9] The structure in the solid state is complex and typically amorphous,
with particles appearing glassy under a microscope.[7][8] The chromium(lll) center typically
adopts an octahedral coordination sphere with water, hydroxide, and sulfate ligands.[9]

Key ldentifiers:

Chemical Name: Chromium Hydroxide Sulfate[1]

Synonyms: Basic Chromium Sulfate, Basic Chromic Sulfate, Monobasic Chromium
Sulfate[5][10][11]

CAS Number: 12336-95-7[1][10][11]

Molecular Formula: CrHOsS[12][13]

Physicochemical Properties

The physical and chemical properties of chromium hydroxide sulfate are summarized in the
table below. It is typically a green powder or crystalline solid with high water solubility.[1][6][11]

Property Value Reference(s)

Molecular Weight 165.07 g/mol [10][12][13]

Green powder, dark green
Appearance o [107711]
liquid, or flakes

Density 1.25 - 1.57 glcm3 [1][11][14]
Water Solubility 200 g/100 mL at 20°C [1][11]
Solubility in Alcohol Insoluble [6][8]
Hygroscopicity Strong [718]

Thermal Properties

Chromium hydroxide sulfate exhibits high thermal stability, a property crucial for its
application in ceramics and as a catalyst precursor.[1][2]
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Property Value Reference(s)
Melting Point >900°C [1][2][11]
Boiling Point 102°C (for aqueous solution) [1][2]

Decomposes at elevated
temperatures to release toxic
fumes of chromium and sulfur

N oxides.[1][5] Calcination yields

Thermal Decomposition ) ) [4]

chromium(lll) oxide (Cr203);
amorphous Crz20s forms at
300°C, and crystalline phases

form at 400-500°C.

Experimental Protocols: Synthesis and

Characterization
Synthesis Methodologies

Several methods are employed for the industrial and laboratory synthesis of chromium

hydroxide sulfate.

Protocol 1: Sulfur Dioxide Reduction (Industrial Method) This is a common industrial method

involving the reduction of hexavalent chromium.[3][9]

o Reaction Setup: A lead-lined or glass-lined reactor equipped with a stirrer is charged with a
solution of sodium dichromate (Na2Cr207).

e Reduction: Sulfur dioxide (SO2z) gas is bubbled through the solution. The reaction is
exothermic and should be controlled. The overall reaction is: NazCr.07 + 3SO2 + H20 -
2Cr(OH)(S0a4) + Na2S04[9]

» Basicity Adjustment: The basicity of the final product can be adjusted by adding a base, such
as sodium carbonate.[3][9]

e Product Isolation: The resulting solution contains basic chromium sulfate and sodium sulfate.
The sodium sulfate is often left in the final product as it is inert in the tanning process.[9] The
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product is typically spray-dried to obtain a green powder.

Protocol 2: Organic Reduction Method This method uses an organic reducing agent, such as
sucrose or molasses.[7]

 Acidification: Sodium dichromate mother liquor is acidified in a reactor with sodium bisulfate
solution or sulfuric acid.

¢ Reduction: A sucrose solution is slowly added to the acidified dichromate solution under
constant stirring. The hexavalent chromium is reduced to trivalent chromium. The reaction is
kept at a boil to ensure completion.[7]

e Processing: The resulting viscous, syrup-like liquid is diluted with water. It is then cooled and
crystallized to remove a portion of the sodium sulfate byproduct.[7]

» Final Product: The remaining solution is concentrated or dried to yield the final basic
chromium sulfate product.

Protocol 3: Chemical Precipitation (Laboratory Scale) This method allows for controlled
synthesis in a laboratory setting.[4]

» Starting Material: Prepare an aqueous solution of a chromium(lll) salt, such as chromium(lll)
sulfate (Crz(S0a)s3).

e Precipitation: Slowly add a base, such as a dilute sodium hydroxide (NaOH) solution, to the
chromium salt solution with vigorous stirring.

e pH Control: Carefully monitor and maintain the pH of the solution in the range of 2 to 4. This
is critical to facilitate partial neutralization and prevent the complete precipitation of
chromium(lIl) hydroxide (Cr(OH)3).[4]

e Aging and Isolation: The precipitate is aged, then isolated by filtration, washed with deionized
water to remove soluble impurities, and dried under controlled conditions.

Characterization Techniques

The structure and properties of synthesized chromium hydroxide sulfate are confirmed using
various analytical techniques.
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o Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the functional groups
present. Characteristic vibration bands for sulfate groups (S-O stretching) are observed
around 1122 cm~1, while O-H bending modes confirm the presence of hydroxide groups.[4]

o X-ray Photoelectron Spectroscopy (XPS): This technique is employed to determine the
elemental composition and, crucially, the oxidation state of chromium. The binding energy of
the Cr 2ps/2 peak confirms the presence of Cr(lll).[4]

o Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): These methods
are used to study the thermal stability and decomposition pathway of the compound. They
provide quantitative data on mass loss at specific temperatures, corresponding to the loss of
water and the decomposition to chromium oxide.[15]

Visualization of Relationships and Workflows

The following diagrams illustrate the key relationships and a typical experimental workflow for

chromium hydroxide sulfate.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b077369
https://www.benchchem.com/product/b077369
https://www.researchgate.net/publication/226028028_Stability_of_chromium_III_sulfate_in_atmospheres_containing_oxygen_and_sulfur
https://www.benchchem.com/product/b077369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Methods
SO2 Reduction Organic Reduction Precipitation
Yjelds Yields Yields

Properties & Structure

Cr(OH)S0O4
(Complex Structure)

Determines

Determines

Physicochemical Thermal
(Solubility, Density) (High Stability)

[
Enables Enables Enables Enables Enables Enables Enablesl Enables
¢ Applicgtions ¢
\4 \4 v A v
Pigments & Dyes Leather Tanning Ceramics Catalysts

Click to download full resolution via product page

Caption: Logical relationships between synthesis, properties, and applications.
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Caption: General experimental workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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